Cas no 876-19-7 (1H-Imidazole-4-propanoic acid, a-hydroxy-)

• Product Name: 1H-Imidazole-4-propanoic acid, a-hydroxy-
• CAS No: 876-19-7
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 654572
• PubChem ID: 459122
• Update Time: 2025-04-19

1H-Imidazole-4-propanoic acid, a-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-propanoic acid, a-hydroxy-
• 2-hydroxy-3-imidazol-1-ylpropanoic acid
• 2-hydroxy-3-imidazol-1-yl-propanoic acid
• 1-Imidazolelactate
• 1-Imidazolelactic acid
• 876-19-7
• DTXSID10332607
• 2-Hydroxy-3-[4-imidazolyl]-propanoic acid
• Imidazolelactic acid
• CHEBI:70808
• DTXSID30862456
• FT-0730433
• imidazole-3-lactic acid
• NS00014848
• 2-Hydroxy-3-(1H-imidazol-1-yl)propanoic acid
• SCHEMBL4652073
• 3-(imidazol-1-yl)lactic acid
• Q27139112
• EN300-1452062
• NoName_894
• 2-Hydroxy-3-(1H-imidazol-5-yl)-propanoic acid
• Imidazole lactic acid
• L-beta-Imidazolelactic?acid
• FT-0627736
• Imidazole lactate
• 3-(imidazol-5-yl)lactic acid
• CHEBI:27487
• DTXSID30901753
• SCHEMBL1131474
• SB45391
• Q27103160
• 2-hydroxy-3-(imidazol-4-yl)propanoic acid
• AKOS032947942
• 2-hydroxy-3-(1H-imidazol-5-yl)propanoic acid
• C05568

• Inchi： 1S/C6H8N2O3/c9-5(6(10)11)1-4-2-7-3-8-4/h2-3,5,9H,1H2,(H,7,8)(H,10,11)
• InChI Key： ACZFBYCNAVEFLC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CN=CN1

Computed Properties

• Exact Mass: 156.05349212g/mol
• Monoisotopic Mass: 156.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles